2-(2-methoxyethoxy)-N-(3-methylisothiazol-5-yl)isonicotinamide

• IUPAC Name: 2-(2-methoxyethoxy)-N-(3-methyl-1,2-thiazol-5-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c1-9-7-12(20-16-9)15-13(17)10-3-4-14-11(8-10)19-6-5-18-2/h3-4,7-8H,5-6H2,1-2H3,(H,15,17)
• InChI Key: LFEOAPSQYPWQCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)C2=CC(=NC=C2)OCCOC
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

2-(2-methoxyethoxy)-N-(3-methylisothiazol-5-yl)isonicotinamide, commonly known as MI-2, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. MI-2 has shown promising results in preclinical studies and is currently being investigated for its efficacy in clinical trials.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Novel Amino Acid Antagonists Development : Research has been conducted on the development of novel excitatory amino acid (EAA) receptor antagonists, leading to the synthesis of compounds with potential neuroprotective effects. These antagonists have been studied for their ability to protect against neurotoxic effects induced by excitatory compounds, showcasing the significance of chemical synthesis in developing therapeutic agents (Krogsgaard‐Larsen et al., 1991).

• Carrier-Mediated Uptake in Cancer Therapy : The uptake mechanism of novel small-molecule survivin suppressants, which show potent antitumor activity, has been characterized, highlighting the role of carrier-mediated transport in enhancing the efficacy of cancer therapeutics (Minematsu et al., 2009).

• Antimicrobial Activity of Triazole Derivatives : Synthesis and evaluation of triazole derivatives, including N-[5-(4-substituted)-1H-1,2,3-triazol-1-yl]isonicotinamide derivatives, have shown significant antimicrobial activity against various microorganisms, underscoring the importance of chemical modifications in developing effective antimicrobial agents (Mishra et al., 2010).

• Synthesis of Comenic Acid Derivatives : Research into the synthesis of comenic acid derivatives containing isoxazole and isothiazole moieties and their potential synergistic effects with antitumor drugs suggests innovative approaches to chemotherapy, particularly for brain tumors (Kletskov et al., 2018).

• PET Agents for Alzheimer's Disease : The synthesis of carbon-11-labeled isonicotinamides highlights the application of chemical compounds in developing positron emission tomography (PET) agents, offering insights into the potential diagnostic tools for Alzheimer's disease (Gao et al., 2017).